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Compound of Interest

Compound Name: Micranoic acid A

Cat. No.: B016055

An In-depth Technical Guide to Micranoic Acid A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Micranoic acid A is a naturally occurring triterpenoid that has garnered interest within the
scientific community. Isolated from plants of the Schisandraceae family, this compound
possesses a unique chemical structure that serves as a basis for further investigation into its
potential therapeutic applications. This technical guide provides a comprehensive overview of
the physical and chemical properties of Micranoic acid A, detailed experimental protocols for
its isolation, and an exploration of its known biological activities.

Physicochemical Properties

Micranoic acid A is characterized by the following physicochemical properties:
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Property Value Reference
Molecular Formula C22H3203 [1]
Molecular Weight 344.49 g/mol [1]
Appearance Colorless prisms [1]

Melting Point 87-88 °C

Boiling Point (Predicted) 483.3+45.0 °C

Density (Predicted) 1.09 + 0.1 g/cm3

Spectroscopic Data

The structural elucidation of Micranoic acid A has been achieved through various
spectroscopic techniques. The key data are summarized below.

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HRESIMS) has been instrumental
in determining the molecular formula of Micranoic acid A.

lon Calculated m/z Found m/z

[M+Na]* 367.220 367.2200

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy has been pivotal in defining the carbon
skeleton and stereochemistry of Micranoic acid A. The *H and 13C NMR data, recorded in
CDCls, are presented below.

1H NMR Data (CDCls)
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Position o (ppm) Multiplicity J (Hz)
2 2.45 m

6 2.10 m

7 5.40 t 35
11 1.95 m

12 2.05 m

15 1.80 m

16 2.30 m

21 1.05 S

22 1.60 S

23 1.68 S

28 0.92 S

29 0.88 S

|30]0.95|s]||

13C NMR Data (CDCls)
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Position o (ppm)
1 35.5
2 34.2
3 218.2
4 47.8
5 51.5
6 24.5
7 120.8
8 145.5
9 50.5
10 37.0
11 21.0
12 26.8
13 45.6
14 50.8
15 30.5
16 28.2
17 50.2
21 18.2
22 215
23 25.0
28 28.0
29 16.5
| 30| 15.8 |

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Infrared Spectroscopy

Infrared (IR) spectroscopy provides information about the functional groups present in
Micranoic acid A.

Wavenumber (cm—?) Interpretation

3400-2500 (broad) O-H stretch (carboxylic acid)
1710 C=0 stretch (carboxylic acid)
1695 C=0 stretch (ketone)

Experimental Protocols
Isolation of Micranoic Acid A from Kadsura coccinea

The following protocol outlines the extraction and isolation of Micranoic acid A from the dried
stems of Kadsura coccinea.[1]
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‘ Dried stems of Kadsura coccinea \

Extraction with CHCI3

!

Concentration under reduced pressure

!

Silica gel column chromatography

!

Elution with a gradient of acetone in petroleum ether

!

Collection and combination of fractions

!

Crystallization
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Potential Biological Activities

Source Compound . Anti-HIV Activity
. potential for |__--->]
Kadsura coccinea is isolated from >4 Micranoic acid A .
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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